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Compound of Interest

Compound Name:
4-Chloro-3,5-difluoro-2-

methylpyridine

CAS No.: 139161-94-7

Cat. No.: B3237540

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties and Reactivity of 4-Chloro-3,5-
difluoro-2-methylpyridine

Executive Summary
In the landscape of modern pharmaceutical synthesis, polyhalogenated pyridines serve as

indispensable building blocks for complex active pharmaceutical ingredients (APIs). 4-Chloro-
3,5-difluoro-2-methylpyridine (CAS: 139161-94-7) is a highly specialized, electron-deficient

heterocyclic intermediate[1]. It is prominently utilized in the synthesis of advanced antimicrobial

agents, specifically quinolizinone-type compounds and fluoroquinolone derivatives[2].

This whitepaper provides a comprehensive physicochemical profile, mechanistic reactivity

analysis, and validated experimental protocols for handling and functionalizing this molecule.

The guide is designed for synthetic chemists and drug development professionals who require

a rigorous understanding of the compound's thermodynamic and kinetic behavior.
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The unique reactivity of 4-Chloro-3,5-difluoro-2-methylpyridine is dictated by the precise

spatial arrangement of its substituents. The pyridine nitrogen provides a baseline electron-

withdrawing effect, which is heavily amplified by the fluorine atoms at the C3 and C5 positions.

Electronic and Steric Effects
Inductive (-I) Pull: The highly electronegative fluorine atoms exert a strong inductive pull,

drastically lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This

makes the ring highly electrophilic.

Orthogonal Leaving Group: The chlorine atom at the C4 position acts as an optimal leaving

group. Because it is flanked by two fluorine atoms, the C4 carbon is highly activated for

Nucleophilic Aromatic Substitution (SNAr).

Kinetic Acidity: The C6 proton is uniquely acidic due to the combined electron-withdrawing

effects of the adjacent ring nitrogen and the C5 fluorine atom, making it a prime target for

Directed Ortho Metalation (DoM).

Fundamental Properties
The following table summarizes the core physicochemical metrics of the compound[1].
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Property Value / Description

Chemical Name 4-Chloro-3,5-difluoro-2-methylpyridine

CAS Registry Number 139161-94-7

Molecular Formula C₆H₄ClF₂N

Molecular Weight 163.55 g/mol

SMILES Cc1ncc(F)c(Cl)c1F

Appearance
Colorless to pale yellow liquid/solid (temperature

dependent)

Boiling Point (Est.)
160°C – 180°C (Predicted based on

halogenation)

Density (Est.) ~1.35 g/cm³

Storage Conditions Inert atmosphere, room temperature to 2-8°C

Mechanistic Pathways & Reactivity Mapping
Understanding the regioselectivity of 4-Chloro-3,5-difluoro-2-methylpyridine is critical for

designing synthetic routes. The molecule presents three primary sites for functionalization,

each governed by distinct thermodynamic and kinetic rules.
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Fig 1: Site-specific reactivity map of the functionalized pyridine ring.
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C6-Lithiation (Directed Ortho Metalation)
When treated with a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA), the

compound selectively deprotonates at the C6 position rather than undergoing lateral lithiation

at the C2-methyl group[2]. Causality: The C6 proton is kinetically more accessible and

thermodynamically more acidic due to its proximity to the electronegative nitrogen and C5-

fluorine. Cryogenic temperatures (-78°C) are strictly required to prevent the highly reactive

lithiated intermediate from undergoing auto-condensation or benzyne-type elimination.

SNAr at C4
Nucleophiles (such as amines or alkoxides) will selectively attack the C4 position. Causality:

The transition state (Meisenheimer complex) formed during attack at C4 is deeply stabilized by

the electron-withdrawing fluorine atoms at C3 and C5, which delocalize the resulting negative

charge.

Validated Experimental Protocol: Cryogenic C6-
Lithiation
The following methodology details the synthesis of a C6-alkylated derivative via lithiation, a

critical step utilized in the preparation of quinolizinone-type antimicrobial agents[2].

Reagents and Equipment
Substrate: 4-Chloro-3,5-difluoro-2-methylpyridine (16.5 g, 100 mmol)

Base: Lithium diisopropylamide (LDA), 1.5 M in THF (73 mL, ~110 mmol)

Electrophile: THP-protected 1-iodo-2-propanol (27.0 g, 100 mmol)

Solvent: Anhydrous Tetrahydrofuran (THF), 300 mL total

Environment: Positive Nitrogen (N₂) or Argon atmosphere

Step-by-Step Methodology
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Step 1: Preparation

Dissolve 100 mmol substrate in 150 mL dry THF
Establish positive N2 atmosphere

Step 2: Cryogenic Cooling

Chill reaction vessel to -78°C
Crucial for intermediate stability

Step 3: Metalation

Add 73 mL of 1.5M LDA dropwise
Stir for 30 min at -78°C

Step 4: Electrophilic Addition

Add Electrophile in 150 mL THF dropwise
Maintain strict -78°C profile

Step 5: Quench & Workup

Warm to RT gradually
Quench with aqueous NH4Cl

Click to download full resolution via product page

Fig 2: Cryogenic lithiation workflow for C6-functionalization.
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System Preparation: Flame-dry a 1000 mL round-bottom flask. Introduce a positive nitrogen

atmosphere. Add 150 mL of anhydrous THF and 16.5 g (100 mmol) of 4-chloro-3,5-
difluoro-2-methylpyridine[2].

Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to achieve an internal

temperature of -78°C. Note: Failure to reach this temperature will result in nucleophilic attack

by LDA on the C4-chlorine position.

Deprotonation: Slowly add 73 mL of 1.5 M LDA dropwise via a syringe pump over 20

minutes. Stir the deep-colored solution for exactly 30 minutes at -78°C to ensure complete

formation of the C6-lithio species[2].

Electrophilic Trapping: Prepare a solution of 27.0 g (100 mmol) of the THP-protected 1-iodo-

2-propanol in 150 mL of anhydrous THF. Add this solution dropwise to the lithiated mixture,

maintaining the internal temperature at -78°C[2].

Quench and Isolation: Allow the reaction to stir for an additional 2 hours at -78°C, then slowly

remove the cooling bath. Once the mixture reaches 0°C, quench the reaction by carefully

adding 100 mL of saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous layer

with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure.

Analytical Characterization Considerations
To verify the integrity of the synthesized or purchased 4-Chloro-3,5-difluoro-2-
methylpyridine, the following analytical techniques are standard:

¹⁹F NMR Spectroscopy: The two fluorine atoms at C3 and C5 will present as distinct doublets

or multiplets due to coupling with each other and the adjacent C6 proton. This is the most

diagnostic tool for verifying ring substitution.

¹H NMR Spectroscopy: The spectrum should show a sharp singlet integrating to 3H for the

C2-methyl group (around δ 2.5 ppm) and a distinct aromatic proton signal for C6 (around δ

8.0 - 8.5 ppm, appearing as a doublet or triplet depending on F-coupling).

GC-MS: The molecular ion peak [M]⁺ will appear at m/z 163, with an M+2 peak at m/z 165

exhibiting an approximate 3:1 intensity ratio, definitively confirming the presence of the single
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chlorine isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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